Cas no 46948-72-5 (6-[methyl(phenylsulphonyl)amino]hexanoic acid)

• Product Name: 6-[methyl(phenylsulphonyl)amino]hexanoic acid
• CAS No: 46948-72-5
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• MDL: MFCD03701670
• CID: 930615
• PubChem ID: 117892
• Update Time: 2025-06-08

6-[methyl(phenylsulphonyl)amino]hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-[methyl(phenylsulphonyl)amino]hexanoic acid
• 6-[benzenesulfonyl(methyl)amino]hexanoic acid
• 6-[METHYL(PHENYLSULFONYL)AMINO]HEXANOICACID
• Hostacor H
• 46948-72-5
• UNII-MF493NK8GC
• 6-(N-METHYLBENZENESULFONAMIDO)HEXANOIC ACID
• NS00003029
• G67679
• MF493NK8GC
• Hexanoic acid, 6-(methyl(phenylsulfonyl)amino)-
• ASJPRZHJNRBKTI-UHFFFAOYSA-N
• HEXANOIC ACID, 6-(METHYL(PHENYLSULPHONYL)AMINO)-
• 6-(Benzenesulfonyl-methyl-amino)-hexanoic acid
• 6-(Methyl(phenylsulphonyl)amino)hexanoic acid
• AKOS024257961
• DB-242686
• DTXSID1068487
• 6-[methyl(phenylsulfonyl)amino]hexanoic acid
• A1-01882
• 6-(Methyl(phenylsulfonyl)amino)hexanoic acid
• SCHEMBL600069
• W-109229
• 6-[methyl(phenylsulfonyl)-amino]hexanoic acid
• EC 256-289-0
• Hexanoic acid, 6-[methyl(phenylsulfonyl)amino]-
• A855838
• EINECS 256-289-0
• 6-(N-Methylphenylsulfonamido)hexanoic acid

• MDL： MFCD03701670
• Inchi： 1S/C13H19NO4S/c1-14(11-7-3-6-10-13(15)16)19(17,18)12-8-4-2-5-9-12/h2,4-5,8-9H,3,6-7,10-11H2,1H3,(H,15,16)
• InChI Key： ASJPRZHJNRBKTI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)CCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),

Additional information on 6-[methyl(phenylsulphonyl)amino]hexanoic acid

Introduction to 6-[methyl(phenylsulphonyl)amino]hexanoic Acid (CAS No. 46948-72-5)

6-[methyl(phenylsulphonyl)amino]hexanoic acid, with the chemical identifier CAS No. 46948-72-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, consists of a hexanoic acid backbone substituted with a methyl(phenylsulphonyl)amino group. Such structural features make it a promising candidate for various applications, particularly in drug development and molecular biology studies.

The molecular structure of 6-[methyl(phenylsulphonyl)amino]hexanoic acid incorporates both hydrophobic and hydrophilic regions, which can be leveraged for designing molecules with specific interactions. The presence of the phenylsulphonyl group enhances its binding affinity to certain biological targets, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in modulating enzyme activities and cellular signaling pathways, which are critical in understanding disease mechanisms and developing novel therapeutic strategies.

In the realm of drug discovery, this compound has been explored for its ability to interact with proteins and enzymes involved in metabolic pathways. For instance, research has indicated that derivatives of 6-[methyl(phenylsulphonyl)amino]hexanoic acid may exhibit inhibitory effects on certain kinases and proteases, which are often overexpressed in pathological conditions such as cancer. The precise arrangement of atoms in this molecule allows for selective binding to target proteins, minimizing off-target effects and improving therapeutic efficacy.

Moreover, the compound's hexanoic acid moiety provides a flexible alkyl chain that can be modified to enhance solubility or bioavailability. This adaptability has led to its incorporation into various drug formulations designed for improved pharmacokinetic profiles. Researchers have also investigated its potential role in regenerative medicine, where its structural properties may contribute to tissue engineering and cell differentiation processes.

The synthesis of 6-[methyl(phenylsulphonyl)amino]hexanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques not only ensure the quality of the final product but also open avenues for further structural modifications and derivatization.

Recent advancements in computational chemistry have further enhanced the understanding of 6-[methyl(phenylsulphonyl)amino]hexanoic acid's interactions with biological targets. Molecular docking studies have revealed potential binding pockets on proteins that could be targeted by this compound or its derivatives. These insights have guided the design of novel analogs with improved pharmacological properties, underscoring the importance of computational tools in modern drug discovery.

In clinical trials, preliminary data suggest that compounds derived from 6-[methyl(phenylsulphonyl)amino]hexanoic acid may exhibit promising therapeutic effects in conditions such as neurodegenerative diseases and inflammatory disorders. The ability of these molecules to modulate key signaling pathways has sparked interest among researchers seeking innovative treatment options. Further clinical investigations are warranted to validate these findings and explore potential applications in human health.

The environmental impact of synthesizing and utilizing 6-[methyl(phenylsulphonyl)amino]hexanoic acid is also a consideration in its development. Efforts have been made to optimize synthetic routes for sustainability, reducing waste generation and minimizing energy consumption. Green chemistry principles have been integrated into production processes, ensuring that the compound's development aligns with ecological standards.

Future research directions may focus on exploring the compound's role in precision medicine, where personalized treatment strategies are tailored to individual patient profiles. By understanding how genetic variations influence responses to 6-[methyl(phenylsulphonyl)amino]hexanoic acid or its derivatives, clinicians can develop more effective therapies with reduced side effects.

In summary, 6-[methyl(phenylsulmonylamino]hexanoic acid (CAS No. 46948-72-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a versatile tool for drug development and biochemical research. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in addressing complex medical challenges.